Cas no 2060049-64-9 (5-amino-3,7,7-trimethyloctanoic acid)

• Product Name: 5-amino-3,7,7-trimethyloctanoic acid
• CAS No: 2060049-64-9
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD30477299
• CID: 5163849
• PubChem ID: 137701926
• Update Time: 2025-05-23

5-amino-3,7,7-trimethyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 5-amino-3,7,7-trimethyl-
• 5-amino-3,7,7-trimethyloctanoic acid

• MDL： MFCD30477299
• Inchi： 1S/C11H23NO2/c1-8(6-10(13)14)5-9(12)7-11(2,3)4/h8-9H,5-7,12H2,1-4H3,(H,13,14)
• InChI Key： FOYDOCVSZJRLLO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CC(N)CC(C)(C)C

Additional information on 5-amino-3,7,7-trimethyloctanoic acid

Introduction to 5-amino-3,7,7-trimethyloctanoic acid (CAS No. 2060049-64-9)

5-amino-3,7,7-trimethyloctanoic acid (CAS No. 2060049-64-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of amino acids with a branched-chain structure, featuring a side chain composed of three methyl groups at the 7th carbon position. The presence of both an amino group and a carboxyl group makes it a versatile building block for the synthesis of more complex molecules, particularly in drug development and enzyme inhibition studies.

The structure of 5-amino-3,7,7-trimethyloctanoic acid is characterized by a linear backbone with a non-uniform distribution of methyl groups, which contributes to its distinct physicochemical properties. This structural motif is not commonly found in naturally occurring amino acids, making it an attractive candidate for synthetic applications where specific steric and electronic effects are required. The compound’s solubility profile, melting point, and reactivity are influenced by the presence of these bulky side chains, which can modulate its interactions with biological targets.

In recent years, there has been growing interest in the development of novel chiral building blocks for pharmaceutical synthesis. 5-amino-3,7,7-trimethyloctanoic acid serves as an excellent example of such a building block due to its ability to introduce specific stereochemical centers into larger molecules. Researchers have leveraged this compound in the synthesis of peptidomimetics and protease inhibitors, where precise control over stereochemistry is critical for achieving high affinity and selectivity. The compound’s utility in constructing complex scaffolds has been highlighted in several cutting-edge studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*.

One of the most compelling aspects of 5-amino-3,7,7-trimethyloctanoic acid is its potential application in the development of bioactive molecules with therapeutic relevance. For instance, studies have demonstrated its role as a precursor in the synthesis of non-proteinogenic amino acids that exhibit inhibitory effects on various enzymes implicated in metabolic disorders. The branched structure of this compound can be engineered to mimic natural amino acids while introducing novel functionalities that enhance binding affinity or metabolic stability. Such modifications are crucial for designing drugs with improved pharmacokinetic profiles.

The synthesis and derivatives of 5-amino-3,7,7-trimethyloctanoic acid have been extensively explored by synthetic chemists aiming to optimize yield and purity. Modern synthetic approaches often employ catalytic methods to minimize side reactions and improve atom economy. For example, asymmetric hydrogenation techniques have been utilized to introduce specific stereocenters with high enantioselectivity. These advancements underscore the compound’s importance as a synthetic intermediate in industrial-scale drug production.

From a biological perspective, 5-amino-3,7,7-trimethyloctanoic acid has been investigated for its potential role as an enzyme substrate or inhibitor. Its unique structural features make it a candidate for modulating enzyme activity in pathways relevant to inflammation and neurodegeneration. Preliminary computational studies suggest that this compound can interact with specific pockets on enzyme surfaces through hydrogen bonding networks formed by its functional groups. Such interactions could be exploited to develop novel therapeutic agents targeting diseases associated with aberrant enzyme function.

The pharmaceutical industry’s interest in 5-amino-3,7,7-trimethyloctanoic acid has also been driven by its potential as a scaffold for drug discovery programs. By systematically varying substituents on this core structure, researchers can generate libraries of compounds with diverse biological activities. High-throughput screening (HTS) campaigns have been conducted using derivatives of this amino acid to identify lead compounds for further optimization. The success of such campaigns relies on the availability of high-quality starting materials like 5-amino-3,7,7-trimethyloctanoic acid (CAS No. 2060049-64-9).

In conclusion,5-amino-3,7,7-trimethyloctanoic acid represents a valuable asset in modern chemical biology and pharmaceutical research due to its unique structural features and synthetic versatility. Its applications span from peptidomimetic design to enzyme inhibition studies, highlighting its broad utility across multiple disciplines. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of molecular innovation, contributing to advancements in drug discovery and therapeutic development.